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Introduction
Calcein AM (Acetoxymethyl) is a cell-permeant, non-fluorescent compound that is widely used

to determine cell viability in a variety of eukaryotic cells.[1][2][3][4] Once inside a living cell with

an intact membrane, intracellular esterases hydrolyze the AM ester groups, converting the

molecule into the highly fluorescent and cell-impermeant calcein.[2][3][5][6][7] This green

fluorescent molecule is well-retained within the cytoplasm of viable cells, and its fluorescence

intensity is proportional to the number of live cells, making it a reliable indicator of cell health

and membrane integrity.[1][8][9] This application note provides a detailed protocol for the

preparation of a Calcein AM stock solution in Dimethyl Sulfoxide (DMSO), a crucial first step

for its use in cell-based assays such as cytotoxicity, cell adhesion, and chemotaxis.[3][5]

Quantitative Data Summary
The following table summarizes the key quantitative data for the preparation and use of

Calcein AM.
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Parameter Value Source(s)

Molecular Weight ~994.86 g/mol [2][3][10][11]

Excitation Maximum (Calcein) ~494-495 nm [1][2][4][5][6][11]

Emission Maximum (Calcein) ~515-517 nm [1][2][4][5][6][11]

Solvent for Stock Solution High-quality, anhydrous DMSO [1][2][5][12][13][14]

Recommended Stock Solution

Concentration
1-5 mM [2][5][12]

Storage of Powder
≤-20°C, desiccated, protected

from light
[1][2][3][12]

Storage of Stock Solution

≤-20°C in small, single-use

aliquots; avoid repeated

freeze-thaw cycles

[2][12][15]

Stock Solution Stability
Up to 6 months when stored

properly
[2][10][12][15]

Typical Working Concentration
1-10 µM in serum-free buffer

or medium
[1][2][5]

Experimental Protocol: Preparation of 1 mM Calcein
AM Stock Solution
This protocol describes the preparation of a 1 mM stock solution of Calcein AM in anhydrous

DMSO.

Materials:
Calcein AM powder

High-quality, anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer
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Procedure:
Equilibration: Allow the vial of Calcein AM powder and the anhydrous DMSO to warm to

room temperature before opening to prevent condensation of moisture.[1]

Calculation of DMSO Volume: To prepare a 1 mM stock solution, the required volume of

DMSO can be calculated using the following formula:

Volume (µL) = (Mass of Calcein AM (mg) / 994.86 g/mol ) * 1,000,000

For a 1 mg vial of Calcein AM: Volume (µL) = (1 mg / 994.86 g/mol ) * 1,000,000 ≈ 1005 µL

Note: For convenience and to account for minor variations in powder mass, adding 1 mL of

DMSO to 1 mg of Calcein AM will yield an approximately 1 mM solution. For a 50 µg vial,

adding 50 µL of DMSO will yield a 1 mM stock solution.[1]

Dissolution: Carefully add the calculated volume of anhydrous DMSO to the vial containing

the Calcein AM powder.

Mixing: Tightly cap the vial and vortex thoroughly until the Calcein AM powder is completely

dissolved. Inspect the solution to ensure there are no visible particulates.[2][15]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the product, aliquot the

stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[2][12][15]

Storage: Store the aliquots of the Calcein AM stock solution at ≤-20°C, protected from light.

[2][12][15] When stored under these conditions, the stock solution is stable for up to 6

months.[2][10][12][15]

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the mechanism of Calcein AM and the experimental workflow

for preparing the stock solution.
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Caption: Mechanism of Calcein AM conversion in live cells.
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Caption: Workflow for preparing Calcein AM stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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